Cas no 737001-88-6 (1,4-Benzenediol, 2,3-bis(trifluoromethyl)-)

1,4-Benzenediol, 2,3-bis(trifluoromethyl)- is a fluorinated aromatic compound characterized by the presence of two trifluoromethyl groups at the 2 and 3 positions of the benzene ring, along with hydroxyl groups at the 1 and 4 positions. This structure imparts unique chemical properties, including enhanced electron-withdrawing effects and increased stability under harsh conditions. The trifluoromethyl groups contribute to high lipophilicity and resistance to metabolic degradation, making it valuable in pharmaceutical and agrochemical applications. Its electron-deficient aromatic core also facilitates use in advanced material synthesis, particularly in the development of specialty polymers and liquid crystals. The compound's reactivity allows for selective functionalization, enabling tailored modifications for specific industrial or research purposes.

1,4-Benzenediol, 2,3-bis(trifluoromethyl)- structure

737001-88-6 structure

Product Name:1,4-Benzenediol, 2,3-bis(trifluoromethyl)-

CAS No:737001-88-6

MF:C₈H₄F₆O₂

MW:246.106583595276

CID:542091

PubChem ID:21069655

Update Time:2025-11-01

1,4-Benzenediol, 2,3-bis(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

- 1,4-Benzenediol, 2,3-bis(trifluoromethyl)-
- 2,3-bis(trifluoromethyl)benzene-1,4-diol
- SCHEMBL5146822
- DTXSID50610436
- MXYMVGJIRVOUAA-UHFFFAOYSA-N
- 737001-88-6
- Inchi： 1S/C8H4F6O2/c9-7(10,11)5-3(15)1-2-4(16)6(5)8(12,13)14/h1-2,15-16H
- InChI Key： MXYMVGJIRVOUAA-UHFFFAOYSA-N
- SMILES： FC(C1C(=CC=C(C=1C(F)(F)F)O)O)(F)F

Computed Properties

Exact Mass: 246.01154834g/mol
Monoisotopic Mass: 246.01154834g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 16
Rotatable Bond Count: 0
Complexity: 222
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 40.5Å²

1,4-Benzenediol, 2,3-bis(trifluoromethyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A014003711-1g	1,2-Bis(trifluoromethyl)-3,6-dihydroxybenzene	737001-88-6	97%	1g	$1579.40	2023-09-01

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 1,4-Benzenediol, 2,3-bis(trifluoromethyl)-

Recent Advances in the Study of 1,4-Benzenediol, 2,3-bis(trifluoromethyl)- (CAS: 737001-88-6) and Its Applications in Chemical Biology and Medicine

The compound 1,4-Benzenediol, 2,3-bis(trifluoromethyl)- (CAS: 737001-88-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging roles in drug development.

Recent studies have highlighted the compound's potential as a key intermediate in the synthesis of novel fluorinated pharmaceuticals. The presence of trifluoromethyl groups enhances its metabolic stability and bioavailability, making it an attractive candidate for further pharmacological exploration. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the development of kinase inhibitors, showing promising results in preclinical models of inflammatory diseases.

Structural analyses using X-ray crystallography and NMR spectroscopy have revealed that 1,4-Benzenediol, 2,3-bis(trifluoromethyl)- exhibits unique electronic properties due to the strong electron-withdrawing effects of the trifluoromethyl groups. These properties are being exploited in the design of new materials for biomedical applications, including drug delivery systems and diagnostic agents. Computational modeling studies suggest potential interactions with several biological targets, particularly in pathways related to oxidative stress and inflammation.

In the realm of synthetic chemistry, novel catalytic methods for the efficient production of this compound have been developed. A 2024 report in Advanced Synthesis & Catalysis described a palladium-catalyzed cross-coupling approach that significantly improves yield and reduces byproduct formation compared to traditional methods. This advancement addresses previous challenges in large-scale synthesis and purification of the compound.

Toxicological assessments conducted in various cell lines indicate that 1,4-Benzenediol, 2,3-bis(trifluoromethyl)- shows favorable safety profiles at therapeutic concentrations, though further in vivo studies are warranted. Its potential as a scaffold for developing new antimicrobial agents is currently under investigation, with preliminary data showing activity against drug-resistant bacterial strains.

The compound's applications extend beyond pharmaceuticals, with emerging uses in material science and chemical biology. Researchers are exploring its incorporation into novel polymers with potential medical device applications, taking advantage of its chemical stability and unique surface properties. Additionally, its fluorescent derivatives are being investigated as molecular probes for biological imaging.

Future research directions include optimization of its pharmacokinetic properties, exploration of combination therapies, and development of targeted delivery systems. The compound's versatility suggests it may serve as a platform for multiple therapeutic applications, though clinical translation will require extensive additional research and development.